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Compound of Interest

Dehydroadynerigenin
Compound Name:
glucosyldigitaloside

Cat. No.: B15596345

Despite its classification as a cardiac glycoside, a class of compounds historically used in the
treatment of heart failure and arrhythmias, a comprehensive review of publicly available
scientific literature and clinical trial databases reveals no specific efficacy data, preclinical or
clinical studies for Dehydroadynerigenin glucosyldigitaloside. The compound, identified by
the CAS number 144223-70-1, is predominantly listed in chemical supplier catalogs for
research purposes, indicating its use is likely confined to early-stage laboratory investigations.

Currently, there is no available quantitative data to compare the efficacy of
Dehydroadynerigenin glucosyldigitaloside against the established standard of care for any
medical condition. Standard of care for heart failure and arrhythmias typically involves a multi-
faceted approach, including well-documented pharmacological agents and non-
pharmacological interventions.

Current Standard of Care

The therapeutic landscape for heart failure and arrhythmias is well-established and supported
by extensive clinical evidence.

Heart Failure

Standard of care for heart failure with reduced ejection fraction (HFrEF) primarily includes:
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Angiotensin-Converting Enzyme (ACE) Inhibitors or Angiotensin Il Receptor Blockers
(ARBSs): These agents are foundational in improving survival and reducing hospitalization.

Beta-Blockers: These medications have been shown to improve mortality and morbidity.

Mineralocorticoid Receptor Antagonists (MRAS): Drugs like spironolactone and eplerenone
are used to reduce mortality in specific patient populations.

Sodium-Glucose Cotransporter-2 (SGLT2) Inhibitors: This newer class of drugs has
demonstrated significant benefits in reducing cardiovascular death and hospitalization for
heart failure.

Diuretics: Used to manage symptoms of fluid retention.

Arrhythmias

Treatment for arrhythmias is highly dependent on the type and severity of the abnormal heart

rhythm and may include:

Antiarrhythmic Drugs: A variety of medications are used to control heart rate and rhythm.

Beta-Blockers and Calcium Channel Blockers: Often used to control the heart rate in
conditions like atrial fibrillation.

Anticoagulants: To prevent stroke in patients with atrial fibrillation.

Non-Pharmacological Interventions: These include catheter ablation, pacemakers, and
implantable cardioverter-defibrillators (ICDs).

The Unknown Profile of Dehydroadynerigenin
Glucosyldigitaloside

Without any published research on its efficacy, the potential therapeutic role of

Dehydroadynerigenin glucosyldigitaloside remains entirely speculative. Its mechanism of

action is presumed to be similar to other cardiac glycosides, which involves the inhibition of the

Na+/K+-ATPase pump in cardiac muscle cells.
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Signaling Pathway of Cardiac Glycosides

The established signaling pathway for cardiac glycosides is depicted below.
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efficacy-compared-to-standard-of-care]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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